Cas no 95331-76-3 (2-Bromo-N-isobutylacetamide)
2-Bromo-N-isobutylacetamide structure
Product Name:2-Bromo-N-isobutylacetamide
CAS No:95331-76-3
MF:C6H12BrNO
MW:194.069581031799
CID:1078037
PubChem ID:246263
Update Time:2025-04-20
2-Bromo-N-isobutylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-N-isobutylacetamide
- 2-bromo-N-(2-methylpropyl)acetamide
- 2-bromo-N-isobutylacetamide(SALTDATA: FREE)
- bromo-acetic acid isobutylamide
- isobutyl bromoacetamide
- N-isobutyl 2-bromoacetamide
- N-isobutyl-2-bromoethanamide
- DTXSID50289085
- AKOS005173368
- 95331-76-3
- E85569
- FT-0683419
- SCHEMBL12221862
- NSC-58947
- BS-36364
- NSC58947
- Acetamide, 2-bromo-N-(2-methylpropyl)-
- ALBB-011966
-
- MDL： MFCD10686559
- Inchi： 1S/C6H12BrNO/c1-5(2)4-8-6(9)3-7/h5H,3-4H2,1-2H3,(H,8,9)
- InChI Key： CYAVQYCNDWTSGQ-UHFFFAOYSA-N
- SMILES： BrCC(NCC(C)C)=O
Computed Properties
- Exact Mass: 193.01000
- Monoisotopic Mass: 193.01023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 93.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.10000
- LogP: 1.54440
2-Bromo-N-isobutylacetamide Customs Data
- HS CODE：2924199090
- Customs Data：
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Bromo-N-isobutylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B567298-50mg |
2-bromo-N-isobutylacetamide |
95331-76-3 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B567298-100mg |
2-bromo-N-isobutylacetamide |
95331-76-3 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B567298-500mg |
2-bromo-N-isobutylacetamide |
95331-76-3 | 500mg |
$ 135.00 | 2022-06-07 | ||
| abcr | AB266687-1 g |
2-Bromo-N-isobutylacetamide |
95331-76-3 | 1g |
€95.50 | 2022-03-03 | ||
| abcr | AB266687-5 g |
2-Bromo-N-isobutylacetamide |
95331-76-3 | 5g |
€215.50 | 2022-03-03 | ||
| Aaron | AR00669O-250mg |
Acetamide, 2-bromo-N-(2-methylpropyl)- |
95331-76-3 | 97% | 250mg |
$28.00 | 2025-01-23 | |
| Aaron | AR00669O-1g |
Acetamide, 2-bromo-N-(2-methylpropyl)- |
95331-76-3 | 97% | 1g |
$64.00 | 2024-07-18 | |
| 1PlusChem | 1P00661C-250mg |
Acetamide, 2-bromo-N-(2-methylpropyl)- |
95331-76-3 | 97% | 250mg |
$18.00 | 2025-02-21 | |
| 1PlusChem | 1P00661C-1g |
Acetamide, 2-bromo-N-(2-methylpropyl)- |
95331-76-3 | 97% | 1g |
$59.00 | 2024-04-19 | |
| A2B Chem LLC | AC86960-250mg |
2-Bromo-n-isobutylacetamide |
95331-76-3 | 97% | 250mg |
$38.00 | 2024-07-18 |
2-Bromo-N-isobutylacetamide Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
95331-76-3 (2-Bromo-N-isobutylacetamide) Related Products
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